Cas no 2229341-63-1 (4-fluoro-1-methoxy-2-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 4-fluoro-1-methoxy-2-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2229341-63-1
• MF: C₁₂H₁₃FO
• MW: 192.229427099228
• CID: 6399560
• PubChem ID: 165666718
• Update Time: 2025-05-21

4-fluoro-1-methoxy-2-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-1-methoxy-2-(2-methylbut-3-yn-2-yl)benzene
• 2229341-63-1
• EN300-1766405

• Inchi： 1S/C12H13FO/c1-5-12(2,3)10-8-9(13)6-7-11(10)14-4/h1,6-8H,2-4H3
• InChI Key： UYFWHWHYNWELSO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C#C)(C)C)OC

Computed Properties

• Exact Mass: 192.095043196g/mol
• Monoisotopic Mass: 192.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-fluoro-1-methoxy-2-(2-methylbut-3-yn-2-yl)benzene

4-Fluoro-1-Methoxy-2-(2-Methylbut-3-Yn-2-Yl)Benzene: A Comprehensive Overview

The compound 4-fluoro-1-methoxy-2-(2-methylbut-3-yne-2-yl)benzene, identified by the CAS registry number 2229341-63-1, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzene ring substituted with a fluoro group, a methoxy group, and a 2-methylbuta group. The presence of these functional groups imparts distinct chemical properties, making it an intriguing subject for research and development.

Fluorine substitution on the benzene ring is known to enhance the molecule's stability and reactivity due to its electronegativity. The methoxy group, on the other hand, introduces electron-donating effects, which can influence the compound's solubility and interaction with other molecules. The alkynyl group (specifically the 2-methylbuta group) adds another layer of complexity, contributing to the molecule's potential for participating in various chemical reactions, such as cycloadditions or conjugate additions.

Recent studies have highlighted the importance of such substituted aromatic compounds in drug design. For instance, the fluorine atom is often utilized in pharmaceuticals to improve bioavailability and reduce metabolic degradation. Similarly, the methoxy group can act as a directing group in further synthetic transformations, enabling the construction of more complex molecular architectures. The alkynyl moiety, with its linear sp-hybridized carbon-carbon triple bond, offers opportunities for forming new bonds through metal-catalyzed coupling reactions or other transition-metal-mediated processes.

From a synthetic perspective, 4-fluoro-1-methoxy-2-(2-methylbuta group)benzene can be synthesized via a variety of routes. One common approach involves nucleophilic aromatic substitution, where the methoxy group acts as a leaving group under specific conditions. Alternatively, coupling reactions using palladium catalysts have been employed to introduce the alkyne moiety onto the aromatic ring. These methods underscore the versatility of this compound in organic synthesis.

The physical properties of this compound are also noteworthy. Its melting point and boiling point are influenced by the balance between the polar substituents (fluorine and methoxy) and the non-polar alkyne group. The compound's solubility in organic solvents is expected to be moderate due to its mixed functionality. Additionally, its UV-vis spectrum would likely exhibit absorption bands corresponding to π→π* transitions within the aromatic ring and conjugated alkyne system.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of 4-fluoro-1-methoxy compounds with unprecedented accuracy. These studies reveal that the fluorine atom significantly alters the electron density distribution on the benzene ring, which could influence its reactivity in both acidic and basic environments. Furthermore, density functional theory (DFT) calculations have provided insights into the molecule's frontier molecular orbitals, shedding light on its potential for participating in redox reactions.

In terms of applications, this compound could serve as an intermediate in the synthesis of more complex molecules with therapeutic potential. For example, it might be used as a building block for constructing heterocyclic compounds or as a precursor for drug delivery systems. Its unique combination of functional groups makes it an attractive candidate for exploring novel synthetic pathways and material science applications.

From an environmental standpoint, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent research has focused on photochemical degradation mechanisms under UV light, where substituent effects play a significant role in determining stability. The presence of electron-withdrawing groups like fluorine can accelerate decomposition rates compared to less substituted analogs.

In conclusion, 4-fluoro-1-methoxy compounds like CAS No: 2229341-63-1 represent an exciting area of study within organic chemistry and materials science. Their unique structural features offer diverse opportunities for innovation across multiple disciplines. As research continues to uncover new properties and applications for these compounds, their role in advancing modern chemistry is likely to grow significantly.